

Application Notes: **Zinc Hydroxide** in Controlled-Release Drug Delivery Systems

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *zinc hydroxide*

Cat. No.: *B15794551*

[Get Quote](#)

Introduction

Zinc hydroxide-based nanomaterials, particularly Layered **Zinc Hydroxides** (LZH) and Zinc-containing Layered Double Hydroxides (LDHs), have emerged as promising carriers for controlled-release drug delivery.[1] Their layered structure, high surface-to-volume ratio, biocompatibility, and pH-sensitive nature make them ideal candidates for encapsulating and delivering a wide range of therapeutic agents.[1][2] The positively charged layers of **zinc hydroxide** can intercalate anionic drugs through electrostatic interactions, protecting them from premature degradation and enabling their sustained release at the target site.[3][4] This is particularly advantageous in cancer therapy, where the acidic tumor microenvironment can trigger the dissolution of the zinc-based carrier and facilitate localized drug release.[5][6][7]

Key Advantages:

- **Biocompatibility:** Zinc is an essential trace element in the human body, and its hydroxide forms are generally considered biocompatible and biodegradable.[2][8]
- **Controlled Release:** The layered structure allows for the sustained and controlled release of intercalated drugs, which can be modulated by pH.[5][9]

- **High Drug Loading Capacity:** The interlayer space and high surface area enable significant loading of drug molecules.[1][10]
- **Protection of Therapeutic Agents:** Encapsulation within the hydroxide layers can enhance the thermal stability and protect the drug from enzymatic degradation.[5][10]
- **Versatility:** A wide variety of anionic drugs, including anti-cancer and anti-inflammatory agents, can be intercalated into the **zinc hydroxide** structure.[10][11]

Applications

Zinc hydroxide-based systems have been successfully utilized for the controlled delivery of various drugs:

- **Anti-cancer Drugs:** Methotrexate, Protocatechuic acid, Gallic acid, and Doxorubicin have been intercalated into zinc-based layered hydroxides, demonstrating pH-responsive release and enhanced cytotoxicity against cancer cells.[5][6][9][10]
- **Anti-inflammatory Drugs:** Non-steroidal anti-inflammatory drugs (NSAIDs) such as Diclofenac and Salicylic acid have been successfully loaded, showing controlled release profiles suitable for managing inflammation.[10][11][12][13]

Data Presentation: Drug Loading and Release Characteristics

The following tables summarize quantitative data from various studies on drug-loaded **zinc hydroxide**-based nanocarriers.

Table 1: Drug Loading and Interlayer Spacing of **Zinc Hydroxide**-Based Nanocarriers

Drug	Carrier System	Drug Loading (% w/w)	Basal Spacing (Å)	Reference(s)
Protocatechuate	ZLH	35.7%	12.7	[5]
Gallic Acid	Zn/Al-LDH	42.2%	N/A	[10]
Diclofenac	Zn/Al-LDH	41.8%	22.5	[10]
Salicylate	ZLH	29.66%	15.73	[12]
Doxorubicin (DOX)	ZnO NPs	21.2%	N/A	[14]
Indomethacin	LZH	N/A	21.96	[11]

N/A: Not Available in the provided search results.

Table 2: In Vitro Drug Release from **Zinc Hydroxide**-Based Nanocarriers

Drug	Carrier System	Release Conditions	Cumulative Release	Reference(s)
Methotrexate	Zn/Al-LDH	pH 7.4 Phosphate Buffer	~90% in 24 hours	[10]
Protocatechuate	ZLH	pH 7.4 Phosphate Buffer	87% in ~116 hours	[15]
Protocatechuate	ZLH	pH 4.8 Phosphate Buffer	95% in ~26.5 hours	[15]
Doxorubicin	ZnO@PMNE NPs	pH 7.5	11.4% in 30 hours	[14]
Ibuprofen	ZnO-Ibu/PAN	pH 6.5, 42°C (Inflammatory conditions)	91.82% in 24 hours	[16]

Experimental Protocols

Protocol 1: Synthesis of Zinc Layered Hydroxide (ZLH) Nanohybrid with an Anti-inflammatory Drug (Salicylate)

This protocol is based on the direct reaction of salicylic acid with zinc oxide.[\[12\]](#)

Materials:

- Zinc Oxide (ZnO)
- Salicylic Acid
- Ethanol
- Sodium Hydroxide (NaOH) solution (1.0 M)
- Deionized water

Procedure:

- Preparation of Salicylic Acid Solution: Prepare a 0.1 M solution of salicylic acid by dissolving the appropriate amount in ethanol with stirring at room temperature for 10 minutes.
- Reaction Mixture: Add 0.2 g of ZnO to the salicylic acid solution and stir vigorously until the solution becomes clear.
- pH Adjustment: Adjust the pH of the mixture to 8.0 by dropwise addition of 1.0 M NaOH solution under vigorous stirring. Continue stirring for 4 hours at room temperature.
- Maturation: Transfer the resulting white precipitate to an oil bath shaker and mature at 70°C for 18 hours.
- Washing and Drying: Centrifuge the precipitate, wash thoroughly with deionized water, and then dry in an oven at 60°C.

Protocol 2: Synthesis of Zn/Al Layered Double Hydroxide (LDH) Nanoparticles

This protocol describes the co-precipitation method for synthesizing (Zn, Al)-LDH nanoparticles. [17]

Materials:

- Zinc nitrate hexahydrate ($\text{Zn}(\text{NO}_3)_2 \cdot 6\text{H}_2\text{O}$)
- Aluminum nitrate nonahydrate ($\text{Al}(\text{NO}_3)_3 \cdot 9\text{H}_2\text{O}$)
- Sodium hydroxide (NaOH)
- Deionized water

Procedure:

- Precursor Salt Solution: Prepare a salt solution containing 20 mM of $\text{Zn}(\text{NO}_3)_2 \cdot 6\text{H}_2\text{O}$ and $\text{Al}(\text{NO}_3)_3 \cdot 9\text{H}_2\text{O}$ with a Zn to Al molar ratio of 2.
- Precipitation: Prepare a 50 mM NaOH solution. Add the salt solution to the NaOH solution under vigorous stirring.
- Hydrothermal Treatment: Age the resulting mixture at 70°C for 18 hours.
- Cooling and Separation: Cool the mixture to room temperature. The (Zn, Al)-LDH nanoparticles can then be separated by centrifugation.
- Washing and Drying: Wash the collected nanoparticles with ethanol and dry at 70°C.

Protocol 3: Drug Loading into LDH by Ion Exchange (for Methotrexate)

This protocol is based on the anion exchange technique for loading drugs into pre-synthesized LDH. [10]

Materials:

- Synthesized Zn/Al-LDH nanoparticles

- Methotrexate (MTX)
- Phosphate buffer solution (pH 7.4)
- Deionized water

Procedure:

- Dispersion of LDH: Disperse the synthesized Zn/Al-LDH nanoparticles in deionized water.
- Drug Solution: Prepare a solution of Methotrexate in deionized water.
- Ion Exchange: Mix the LDH dispersion with the Methotrexate solution and stir for a specified period (e.g., 24-48 hours) to allow for anion exchange.
- Separation and Washing: Centrifuge the mixture to collect the MTX-loaded LDH. Wash the product with deionized water to remove any unbound drug.
- Drying: Dry the final MTX-Zn/Al-LDH nanohybrid product.

Protocol 4: In Vitro Drug Release Study

This protocol outlines a general procedure for evaluating the in vitro release of a drug from a **zinc hydroxide**-based carrier.^[15]


Materials:

- Drug-loaded **zinc hydroxide** nanoparticles
- Phosphate buffer solutions (e.g., pH 7.4 and pH 4.8)
- Dialysis membrane (if applicable)
- Shaking incubator or water bath
- UV-Vis Spectrophotometer or HPLC

Procedure:


- **Sample Preparation:** Disperse a known amount of the drug-loaded nanoparticles in a specific volume of the release medium (e.g., phosphate buffer at a desired pH).
- **Incubation:** Place the dispersion in a shaking incubator at a controlled temperature (e.g., 37°C).
- **Sampling:** At predetermined time intervals, withdraw a small aliquot of the release medium.
- **Medium Replacement:** Replace the withdrawn volume with an equal volume of fresh release medium to maintain sink conditions.
- **Quantification:** Analyze the concentration of the released drug in the collected aliquots using a suitable analytical technique like UV-Vis spectrophotometry or HPLC.
- **Data Analysis:** Calculate the cumulative percentage of drug released over time. The release kinetics can be fitted to various mathematical models (e.g., pseudo-second order).^[9]

Visualizations



[Click to download full resolution via product page](#)

Caption: Experimental workflow for synthesis, drug loading, and in vitro release study.



[Click to download full resolution via product page](#)

Caption: pH-responsive drug release mechanism in a cancer cell.

References

- 1. Layered zinc hydroxide as vehicle for drug delivery systems: a critical review | Semantic Scholar [semanticscholar.org]
- 2. ZnO-based nanocarriers for drug delivery application: From passive to smart strategies - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. researchgate.net [researchgate.net]
- 4. Layered Double Hydroxides: Recent Progress and Promising Perspectives Toward Biomedical Applications - PMC [pmc.ncbi.nlm.nih.gov]
- 5. Anticancer nanodelivery system with controlled release property based on protocatechuate–zinc layered hydroxide nanohybrid - PMC [pmc.ncbi.nlm.nih.gov]
- 6. pubs.acs.org [pubs.acs.org]
- 7. Recent Advances in Zinc Oxide Nanoparticles (ZnO NPs) for Cancer Diagnosis, Target Drug Delivery, and Treatment - PMC [pmc.ncbi.nlm.nih.gov]

- 8. Biocompatibility and photoinactivation evaluation of zinc hydroxide chloride nanosheets against *Streptococcus mutans* - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 9. researchgate.net [researchgate.net]
- 10. Development of Drug Delivery Systems Based on Layered Hydroxides for Nanomedicine - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 11. researchgate.net [researchgate.net]
- 12. Preparation and characterization of an anti-inflammatory agent based on a zinc-layered hydroxide-salicylate nanohybrid and its effect on viability of Vero-3 cells - PMC [[pmc.ncbi.nlm.nih.gov](https://pubmed.ncbi.nlm.nih.gov/)]
- 13. Nanohybrid based on layered zinc hydroxide with salicylic acid drug: Investigation of the structure and controlled release properties [[jmchemsci.com](https://www.jmchemsci.com/)]
- 14. pubs.aip.org [pubs.aip.org]
- 15. files01.core.ac.uk [files01.core.ac.uk]
- 16. pubs.acs.org [pubs.acs.org]
- 17. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Application Notes: Zinc Hydroxide in Controlled-Release Drug Delivery Systems]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15794551/docs#application-notes-zinc-hydroxide-in-controlled-release-drug-delivery-systems>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)